Cas no 1248136-29-9 (2-Amino-3-(4-chloro-1h-pyrazol-1-yl)propanamide)

• Product Name: 2-Amino-3-(4-chloro-1h-pyrazol-1-yl)propanamide
• CAS No: 1248136-29-9
• MF: C₆H₉ClN₄O
• MW: 188.614859342575
• CID: 5742204
• PubChem ID: 61925210
• Update Time: 2025-10-30

2-Amino-3-(4-chloro-1h-pyrazol-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• AKOS011199144
• 1248136-29-9
• EN300-1123310
• 2-AMINO-3-(4-CHLORO-1H-PYRAZOL-1-YL)PROPANAMIDE
• 1H-Pyrazole-1-propanamide, α-amino-4-chloro-
• 2-Amino-3-(4-chloro-1h-pyrazol-1-yl)propanamide

• Inchi： 1S/C6H9ClN4O/c7-4-1-10-11(2-4)3-5(8)6(9)12/h1-2,5H,3,8H2,(H2,9,12)
• InChI Key： IJGDIDLOVMKMNN-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1)CC(C(N)=O)N

Computed Properties

• Exact Mass: 188.0464886g/mol
• Monoisotopic Mass: 188.0464886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 86.9Ų

Experimental Properties

• Density: 1.62±0.1 g/cm3(Predicted)
• Boiling Point: 408.7±45.0 °C(Predicted)
• pka: 15.54±0.50(Predicted)

Additional information on 2-Amino-3-(4-chloro-1h-pyrazol-1-yl)propanamide

Comprehensive Overview of 2-Amino-3-(4-chloro-1h-pyrazol-1-yl)propanamide (CAS No. 1248136-29-9)

2-Amino-3-(4-chloro-1h-pyrazol-1-yl)propanamide, with the CAS number 1248136-29-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a pyrazole ring with an amino-propanamide backbone, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, especially in targeting enzyme inhibition and receptor modulation.

The growing interest in 2-Amino-3-(4-chloro-1h-pyrazol-1-yl)propanamide aligns with current trends in precision medicine and small-molecule therapeutics. With the rise of AI-driven drug design and computational chemistry, compounds like this are increasingly studied for their bioactivity and structural versatility. Users often search for terms such as "pyrazole derivatives in drug development" or "CAS 1248136-29-9 applications," reflecting the demand for innovative chemical entities in modern research.

From a synthetic perspective, 2-Amino-3-(4-chloro-1h-pyrazol-1-yl)propanamide is synthesized through multi-step organic reactions, often involving amide coupling and heterocyclic ring formation. Its chloro-substituted pyrazole moiety enhances its reactivity, enabling further functionalization for tailored applications. This adaptability makes it valuable for exploring structure-activity relationships (SAR), a hot topic in medicinal chemistry forums and publications.

In the context of biochemical assays, this compound has shown potential in modulating specific protein-protein interactions, a key focus area in cancer research and neurodegenerative disease studies. Searches like "4-chloro-1H-pyrazole derivatives" or "amino-propanamide bioactivity" highlight its relevance in addressing unmet medical needs. Its low toxicity profile in preliminary studies further boosts its appeal for therapeutic exploration.

The pharmacokinetic properties of 2-Amino-3-(4-chloro-1h-pyrazol-1-yl)propanamide are also under investigation, particularly its metabolic stability and membrane permeability. These factors are critical for oral bioavailability, a recurring theme in drug formulation discussions. Researchers frequently query "CAS 1248136-29-9 solubility" or "pyrazole-based drug candidates," underscoring the compound's practical challenges and opportunities.

Beyond pharmaceuticals, 2-Amino-3-(4-chloro-1h-pyrazol-1-yl)propanamide is explored in agrochemicals and material science. Its chloro-pyrazole unit contributes to pesticidal activity, aligning with the demand for eco-friendly crop protection solutions. Meanwhile, its molecular rigidity and hydrogen-bonding capacity make it a candidate for advanced polymer design, a niche yet growing field.

In summary, 2-Amino-3-(4-chloro-1h-pyrazol-1-yl)propanamide (CAS 1248136-29-9) represents a versatile scaffold with broad interdisciplinary appeal. Its integration into high-throughput screening libraries and fragment-based drug discovery pipelines highlights its enduring relevance. As the scientific community prioritizes sustainable chemistry and targeted therapies, this compound is poised to remain a focal point of innovation.